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Compound of Interest

Compound Name: AZD5582

Cat. No.: B612067 Get Quote

Essential Safety and Handling Guide for AZD5582
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with AZD5582. The following

procedures are designed to ensure a safe laboratory environment and minimize exposure risk.

Hazard Identification and Safety Summary
AZD5582 is classified as harmful if swallowed (Acute toxicity, oral - Category 4)[1]. It is a

dimeric Smac mimetic and an inhibitor of apoptosis (IAP) proteins, designed to induce

apoptosis[2][3][4]. Due to its biological activity, it should be handled with care in a laboratory

setting.
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Hazard Classification & Properties Safety & Handling Recommendations

GHS Classification Acute toxicity, oral (Category 4)[1]

Signal Word Warning

Hazard Statement H302: Harmful if swallowed

CAS Number 1258392-53-8

Molecular Formula C58H78N8O8

Molecular Weight 1015.29

Form Powder

Storage Temperature −20°C

Personal Protective Equipment (PPE)
To ensure personal safety and prevent contamination, the following personal protective

equipment must be worn when handling AZD5582. This is in line with general guidelines for

handling cytotoxic agents.

Gloves: Wear two pairs of chemotherapy-rated nitrile gloves. Change gloves immediately if

contaminated.

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A disposable gown resistant to permeability by hazardous drugs should be worn. It

should be long-sleeved with knit or elastic cuffs and close in the back.

Respiratory Protection: If there is a risk of generating dust or aerosols, a P2/N95 respirator

mask should be worn. All handling of the powder form should be done in a certified chemical

fume hood or a biological safety cabinet.

Operational Plan for Handling AZD5582
The following step-by-step guide outlines the safe handling of AZD5582 from receipt to use in

experiments.
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Receiving and Unpacking:

Upon receipt, inspect the package for any signs of damage or leakage.

Wear appropriate PPE, including gloves and a lab coat, when unpacking.

Confirm that the container is sealed and labeled correctly.

Transport the container in a secondary, shatterproof container to the designated storage

area.

Preparation of Stock Solutions:

All weighing and preparation of stock solutions must be conducted in a chemical fume

hood or a biological safety cabinet to avoid inhalation of the powder and to contain any

potential spills.

Use a dedicated set of calibrated pipettes and disposable tips.

AZD5582 is soluble in DMSO, DMF, and Ethanol. Refer to the product data sheet for

specific concentrations.

Cap the vial or container securely after use.

Experimental Use:

When adding AZD5582 to cell cultures or animal models, continue to wear all required

PPE.

Avoid the creation of aerosols.

Any equipment that comes into direct contact with AZD5582, such as pipette tips and

culture plates, should be considered contaminated and disposed of as cytotoxic waste.

Spill Management:

In the event of a spill, evacuate the immediate area and restrict access.
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Wear full PPE, including two pairs of gloves, a disposable gown, and eye protection, for

cleanup.

Absorb liquid spills with an inert, absorbent material (e.g., diatomite or universal binders).

For powder spills, gently cover with a damp absorbent material to avoid raising dust.

Collect all contaminated materials into a designated, labeled hazardous waste container.

Decontaminate the spill area with alcohol or another appropriate laboratory disinfectant.

Disposal Plan
Proper disposal of AZD5582 and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Chemical Waste: Unused AZD5582 and stock solutions should be disposed of as hazardous

chemical waste in accordance with local, state, and federal regulations. Do not dispose of it

down the drain.

Contaminated Materials: All disposable items that have come into contact with AZD5582
(e.g., gloves, pipette tips, vials, culture plates, and paper towels) must be disposed of in a

clearly labeled cytotoxic or hazardous waste container.

Sharps: Needles and syringes used for injections should be placed in a designated sharps

container for cytotoxic waste.

Visual Workflow for Handling AZD5582
The following diagram illustrates the key procedural steps for the safe handling of AZD5582 in

a laboratory setting.
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Caption: Workflow for Safe Handling of AZD5582.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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